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Introduction

ASTM D5261 is a standard test method established by ASTM International for determining the

mass per unit area of all geotextiles.[1][2][3][4][5][6] This physical property, often referred to as

weight or basis weight, is a fundamental indicator of a geotextile's consistency and quality. For

composite geotextiles, which are engineered materials combining two or more geosynthetics

(e.g., a geotextile bonded to a geonet or geomembrane), ASTM D5261 is crucial for ensuring

the final product meets design specifications and for maintaining quality control during

manufacturing.[2][3][4][6][7]

The mass per unit area directly influences the mechanical and hydraulic properties of the

geotextile, such as its tensile strength, puncture resistance, and permeability. In composite

materials, this measurement provides a simple yet effective way to verify that all component

layers are present and have been correctly assembled. This application note provides a

detailed protocol for applying the ASTM D5261 standard to the study and quality control of

composite geotextiles.

Significance and Use

The primary application of ASTM D5261 is for quality control and conformance testing.[1][2][3]

[4] By comparing the measured mass per unit area of a delivered product to the value specified

by the manufacturer or designer, one can quickly assess if the material is consistent with the

required specifications.[1][2] This is particularly important for composite geotextiles, where

variations in the mass per unit area could indicate inconsistencies in layer thickness, polymer
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coating, or bonding, which could compromise the material's performance in applications such

as separation, reinforcement, filtration, drainage, and protection.[8]

Experimental Protocols
Protocol: Measuring Mass Per Unit Area of Composite
Geotextiles (ASTM D5261)
This protocol outlines the standardized procedure for determining the mass per unit area of

composite geotextiles.

1. Apparatus

Balance: A calibrated scale with a sensitivity of 0.01 g.

Cutting Die or Template: A steel die or template with precise dimensions (e.g., 100 mm x 100

mm) for cutting specimens, ensuring an area accuracy of ±0.5%.

Conditioning Chamber: An environmental chamber or room capable of maintaining the

standard atmosphere for testing textiles: a relative humidity of 65 ± 5% and a temperature of

21 ± 2°C (70 ± 4°F).[1]

2. Specimen Preparation and Conditioning

Sampling: Cut at least five test specimens from a laboratory sample.[9] The specimens

should be taken from locations distributed across the full width of the sample, but no closer

than one-tenth of the width from any selvage (edge).[1]

Specimen Size: While various sizes can be used, a common specimen size is 100 mm x 100

mm (10,000 mm²). For field testing, larger specimens (e.g., with an area of at least 90,000

mm²) are recommended to maintain cutting accuracy.[1]

Conditioning: Place the cut specimens in the conditioning chamber until they reach moisture

equilibrium. This step is crucial for ensuring that the weight is not affected by variable

moisture content.

3. Test Procedure
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Ensure all specimens are properly conditioned in the standard atmosphere for testing.[1]

Using the calibrated balance, weigh each conditioned specimen individually to the nearest

0.01 g.[1]

Record the mass of each specimen.

4. Calculation and Reporting

Calculation: The mass per unit area for each specimen is calculated using the following

formula:

M = (m / A) × 1,000,000

Where:

M = Mass per unit area in g/m²

m = Mass of the specimen in g

A = Area of the specimen in mm²

Averaging: Calculate the average of the mass per unit area values from all specimens. This

average represents the mean mass per unit area of the laboratory sample.[1]

Reporting: The test report should include:

Reference to the test method (ASTM D5261).

The average mass per unit area in g/m² (or oz/yd²).

The number of specimens tested.

Any deviations from the standard test method.

Data Presentation
The quantitative data obtained from the ASTM D5261 test should be organized for clarity and

easy interpretation.
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Table 1: Mass Per Unit Area of a Geotextile-Geonet Composite

Specimen ID
Specimen Area
(mm²)

Specimen Mass (g)
Mass Per Unit Area
(g/m²)

C-GT-01 10,000 9.52 952.0

C-GT-02 10,000 9.48 948.0

C-GT-03 10,000 9.55 955.0

C-GT-04 10,000 9.51 951.0

C-GT-05 10,000 9.49 949.0

Average 9.51 951.0

Standard Deviation 0.03 2.7

Visualizations
Experimental Workflow Diagram
The following diagram illustrates the workflow for the ASTM D5261 test method, from sample

acquisition to the final reporting of results.
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Phase 1: Preparation

Phase 2: Measurement

Phase 3: Analysis & Reporting

1. Obtain Laboratory Sample
of Composite Geotextile

2. Cut Minimum of 5 Specimens
(Distributed across width)

3. Condition Specimens
(21°C, 65% RH)

4. Weigh Each Specimen
(to nearest 0.01 g)

5. Calculate Mass per Unit Area
for each specimen (g/m²)

6. Calculate Average Mass per Unit Area
and Standard Deviation

7. Generate Test Report

Click to download full resolution via product page

Caption: Workflow for ASTM D5261 Test Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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